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Compound of Interest

Compound Name: (-)-Sedamine

Cat. No.: B1199426

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Sedamine is a naturally occurring piperidine alkaloid found predominantly in plants of the
Sedum genus.[1] As a member of the aralkylamine class of organic compounds, it features a
piperidine ring substituted with a phenylethanol group.[1] This guide provides a comprehensive
overview of the physical and chemical properties of (-)-Sedamine, including detailed
experimental protocols and visual representations of key processes. The information presented
is intended to support research and development activities involving this bioactive compound.

Chemical and Physical Properties

The chemical and physical properties of (-)-Sedamine are summarized in the tables below.
These properties are crucial for its identification, purification, and handling in a laboratory
setting.

Table 1: General and Physical Properties of (-)-Sedamine
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Property Value Reference(s)

1S)-2-[(2S)-1-methylpiperidin-
IUPAC Name (1S)-2-{(25) YIPIP (2]
2-yl]-1-phenylethanol

Molecular Formula C14H21NO [2]
Molecular Weight 219.32 g/mol [2]
Exact Mass 219.162314293 Da [2]
Melting Point 88-89°C [2]
Appearance Colorless elongated plates [2]

N Favorable in organic solvents,
Solubility o - [2]
limited water solubility.

Optical Rotation, [d] Levorotatory (-) [3]

Table 2: Physicochemical and Spectroscopic Properties
of (-)-Sedamine

Property Value/Description Reference(s)
pKa (Strongest Basic) 9.25 (Predicted) [1]
XLogP3-AA 2.4 (2]
Topological Polar Surface Area  23.5 A2 [2]
Mass Spectrometry (MS) Molecular lon Peak [M+H]*: 2]

m/z 219

Predicted ranges: Aromatic
7.2-7.4 ppm), Alkyl (1.2-3.0

H NMR (7274 pem), AL HE1te)
ppm), Methine (3.5-4.8 ppm),

Hydroxyl (variable).

Predicted ranges: Aromatic
13C NMR (125-145 ppm), Alkyl (20-60 [7]
ppm), Methine (60-80 ppm).
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Experimental Protocols

Detailed methodologies for the extraction, synthesis, and characterization of (-)-Sedamine are

provided below.

Extraction from Natural Sources

(-)-Sedamine is a naturally occurring alkaloid that can be extracted from plants of the Sedum

species. A general acid-base extraction protocol is as follows:

Preparation of Plant Material: The plant material (e.g., leaves, stems) is dried and ground
into a fine powder to increase the surface area for extraction.

Acidic Extraction: The powdered plant material is macerated with a dilute acidic solution
(e.g., 0.1 M HCI or 5% acetic acid). This protonates the alkaloids, forming their water-soluble
salts.

Filtration: The mixture is filtered to remove solid plant debris, yielding an acidic aqueous
extract containing the alkaloid salts.

Basification: The acidic extract is basified by the addition of a base (e.g., ammonium
hydroxide or sodium carbonate) to a pH of approximately 9-10. This deprotonates the
alkaloid salts, converting them back to their free base form, which is less soluble in water.

Solvent Extraction: The basified aqueous solution is then extracted with an immiscible
organic solvent (e.qg., dichloromethane or diethyl ether). The free base alkaloid will partition
into the organic layer.

Concentration and Purification: The organic extracts are combined, dried over an anhydrous
salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the
crude alkaloid extract. Further purification can be achieved by techniques such as column
chromatography.
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General Acid-Base Extraction Workflow for (-)-Sedamine
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Simplified Enantioselective Synthesis Workflow
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Biosynthesis of the Piperidine Nucleus in (-)-Sedamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sedamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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